![molecular formula C4H4N6S2 B1682960 4,4'-DI(1,2,3-Triazolyl) disulfide hydrate CAS No. 6440-09-1](/img/structure/B1682960.png)
4,4'-DI(1,2,3-Triazolyl) disulfide hydrate
Overview
Description
4,4’-DI(1,2,3-Triazolyl) disulfide hydrate, also known as 4,4’-Dithiobis (1,2,3-triazole), is a chemical compound with the molecular formula C4H4N6S2 . It has a molecular weight of 200.3 g/mol . The compound is also known by other names such as 4,4’-Di (1,2,3-triazolyl) Disulfide TD-3 .
Molecular Structure Analysis
The IUPAC name for this compound is 4-(2H-triazol-4-yldisulfanyl)-2H-triazole . The InChI string representation is InChI=1S/C4H4N6S2/c1-3(7-9-5-1)11-12-4-2-6-10-8-4/h1-2H, (H,5,7,9) (H,6,8,10) . The canonical SMILES representation is C1=NNN=C1SSC2=NNN=C2 .Physical And Chemical Properties Analysis
The compound is a solid at 20 degrees Celsius . It has a predicted boiling point of 509.2±25.0 °C and a predicted density of 1.83±0.1 g/cm3 . The compound has a topological polar surface area of 134 Ų .Scientific Research Applications
Tissue Sulfhydryl Groups Study
Aromatic disulfides like 4,4'-DI(1,2,3-Triazolyl) disulfide hydrate have applications in the study of tissue sulfhydryl groups. Ellman (1959) synthesized a water-soluble aromatic disulfide, useful for determining sulfhydryl groups in biological materials, highlighting its utility in biochemical research (Ellman, 1959).
Applications in Biomedical Field
Triazole compounds, including variants like this compound, find wide applications in biomedical fields. Their adlayers on metal surfaces are utilized as anticorrosion agents and in building nanosensors and nanocatalysts. The knowledge of their chemical states is crucial for controlling the properties of applied systems (Wrzosek et al., 2017).
Self-Healing Elastomers
In materials science, aromatic disulfides like this compound are used in designing self-healing poly(urea–urethane) elastomers. These materials demonstrate quantitative healing efficiency at room temperature without the need for external catalysts (Rekondo et al., 2014).
Synthesis of Disulfide Fragments
The compound is involved in the synthesis of disulfide fragments that bear a 1,4-substituted-1,2,3-triazole linkage, useful in fragment-based lead discovery in drug development (Turner et al., 2014).
Disulfide Bond Mimetic in Drug Development
In drug development, 1,2,3-triazole derivatives, akin to this compound, are used as disulfide bond mimetics. They are crucial in optimizing cysteine-rich peptides, showing potential in enhancing plasma stability and drug development suitability (Gori et al., 2015).
Fluorescent Indicators for Zinc(II) Ions
The triazolyl group in compounds like this compound is integrated into fluorescent zinc(II) indicators. This helps in the visualization of zinc(II) ions in live cells and tissue samples (Simmons et al., 2013).
Synthesis of 1,2,3-Thiadiazoles and Isothiazoles
The compound is used in the synthesis of 1,2,3-thiadiazoles and isothiazoles, involving new C-S and N-S bond formations, contributing to advancements in organic chemistry (Liu et al., 2018).
Synthesis of Macrocyclic Peptides
1,2,3-Triazole bridges, similar to those in this compound, are used in the synthesis of macrocyclic peptides, showcasing their versatility in creating complex molecular structures (Guo et al., 2017).
Antimicrobial Activity
Compounds containing 1,2,3-triazoles, akin to this compound, have been synthesized and studied for their antimicrobial activity, contributing to the field of medicinal chemistry (El‐Sayed & Abdel-Rahman, 2010).
Disulfide Bond Formation Research
The compound plays a role in research on disulfide bond formation, essential in biochemistry and polymer science (Witt, 2008).
Redox-Responsive Polymer Gels
It is used in the development of redox- and pH-responsive polymer gels with reversible sol-gel transitions and self-healing properties, indicating its significance in material science and engineering (Zhang et al., 2014).
Mechanism of Action
properties
IUPAC Name |
4-(2H-triazol-4-yldisulfanyl)-2H-triazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H4N6S2/c1-3(7-9-5-1)11-12-4-2-6-10-8-4/h1-2H,(H,5,7,9)(H,6,8,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NLSOBKJRPPRVSB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=NNN=C1SSC2=NNN=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H4N6S2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80629531 | |
Record name | 4,4'-Disulfanediylbis(2H-1,2,3-triazole) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80629531 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
200.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
6440-09-1 | |
Record name | 4,4'-Disulfanediylbis(2H-1,2,3-triazole) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80629531 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4,4'-Di(1,2,3-triazolyl) Disulfide Hydrate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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